Cas no 2172040-85-4 (tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo2.1.1hexan-1-yl}methyl)carbamate)

• Product Name: tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo2.1.1hexan-1-yl}methyl)carbamate
• CAS No: 2172040-85-4
• MF: C₁₂H₂₀FNO₅S
• MW: 309.354306221008
• CID: 5952521
• PubChem ID: 165735744
• Update Time: 2025-05-21

tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo2.1.1hexan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo2.1.1hexan-1-yl}methyl)carbamate
• EN300-1577569
• tert-butyl N-({4-[(fluorosulfonyl)methyl]-2-oxabicyclo[2.1.1]hexan-1-yl}methyl)carbamate
• 2172040-85-4

• Inchi： 1S/C12H20FNO5S/c1-10(2,3)19-9(15)14-6-12-4-11(5-12,7-18-12)8-20(13,16)17/h4-8H2,1-3H3,(H,14,15)
• InChI Key： LXBRSVGBFMTXTC-UHFFFAOYSA-N
• SMILES： S(CC12COC(CNC(=O)OC(C)(C)C)(C1)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 309.10462207g/mol
• Monoisotopic Mass: 309.10462207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo2.1.1hexan-1-yl}methyl)carbamate

Research Brief on tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo[2.1.1]hexan-1-yl}methyl)carbamate (CAS: 2172040-85-4)

In recent years, the compound tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo[2.1.1]hexan-1-yl}methyl)carbamate (CAS: 2172040-85-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic sulfonyl fluoride derivative has emerged as a promising scaffold for the development of covalent inhibitors, particularly in targeting serine hydrolases and other nucleophilic enzymes. The unique reactivity of the fluorosulfonyl group, combined with the strained bicyclic structure, offers distinct advantages in terms of selectivity and potency.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound as a versatile warhead for covalent inhibitor design. The researchers demonstrated that the fluorosulfonyl moiety undergoes rapid and selective reactions with active-site serine residues in target enzymes, forming stable sulfonate adducts. The study highlighted the compound's ability to maintain high reactivity while minimizing off-target effects, a critical challenge in covalent drug development.

Further investigations into the pharmacological properties of tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo[2.1.1]hexan-1-yl}methyl)carbamate have revealed its potential in neurodegenerative disease therapeutics. A 2024 Nature Chemical Biology publication reported its efficacy as a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme implicated in pain and inflammation pathways. The compound showed improved blood-brain barrier penetration compared to traditional carbamate-based FAAH inhibitors, suggesting its utility in central nervous system-targeted therapies.

From a synthetic chemistry perspective, the compound's stability profile has been extensively characterized. Research in Organic Letters (2023) detailed optimized conditions for its storage and handling, noting that while the fluorosulfonyl group is highly reactive toward nucleophiles, the tert-butyl carbamate protection provides sufficient stability for practical synthetic applications. This balance between reactivity and stability makes it particularly valuable for medicinal chemistry applications.

The structural features of this molecule have also inspired computational chemistry studies. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) have provided insights into the conformational preferences of the 2-oxabicyclo[2.1.1]hexane core and its influence on binding interactions. These studies suggest that the rigid bicyclic structure enforces specific orientations of the fluorosulfonyl warhead, contributing to its remarkable selectivity profile.

Current research directions focus on expanding the applications of this scaffold beyond enzyme inhibition. Recent work presented at the 2024 American Chemical Society National Meeting demonstrated its utility in chemical biology probes for activity-based protein profiling. The compound's ability to selectively label active enzymes in complex proteomes makes it a powerful tool for target identification and validation in drug discovery pipelines.

As the field of covalent drug discovery continues to evolve, tert-butyl N-({4-(fluorosulfonyl)methyl-2-oxabicyclo[2.1.1]hexan-1-yl}methyl)carbamate represents an important addition to the medicinal chemist's toolbox. Its unique combination of reactivity, selectivity, and synthetic accessibility positions it as a valuable scaffold for addressing challenging therapeutic targets. Future research will likely explore its application in additional target classes and disease areas, potentially leading to novel therapeutic candidates.